Cas no 2171429-13-1 (2-cyclobutyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 2-cyclobutyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171429-13-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6102103
• PubChem ID: 165578806
• Update Time: 2025-10-21

2-cyclobutyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 2171429-13-1
• 2-cyclobutyl-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• EN300-1533357

• Inchi： 1S/C26H30N2O5/c1-2-23(24(29)27-14-21(25(30)31)16-8-7-9-16)28-26(32)33-15-22-19-12-5-3-10-17(19)18-11-4-6-13-20(18)22/h3-6,10-13,16,21-23H,2,7-9,14-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t21?,23-/m1/s1
• InChI Key： KABXLSADDLINCA-JFGZAKSSSA-N
• SMILES： OC(C(CNC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Introduction to 2-cyclobutyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171429-13-1)

2-cyclobutyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid, identified by its CAS number 2171429-13-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl moiety and an amino acid derivative functionalities. The presence of a fluoren-9-ylmethoxycarbonyl group further enhances its molecular complexity, making it a subject of interest for researchers exploring novel pharmacophores.

The structural design of 2-cyclobutyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid reflects a deliberate approach to molecular optimization, aimed at improving pharmacokinetic properties and target specificity. The cyclobutyl ring, a common feature in many bioactive molecules, contributes to steric hindrance and can influence binding affinity to biological targets. Meanwhile, the amino acid derivative component provides a scaffold for further functionalization, enabling the development of derivatives with tailored biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability and binding affinity. The incorporation of the fluoren-9-ylmethoxycarbonyl group in this compound aligns with this trend, suggesting potential advantages in drug design. This moiety not only improves solubility but also enhances interactions with biological receptors, making it a valuable component in the development of novel therapeutic agents.

The synthesis of 2-cyclobutyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the cyclobutyl backbone, followed by the introduction of the amino acid derivative and the fluoren-9-ylmethoxycarbonyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

From a biological perspective, 2-cyclobutyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. Its unique structural features suggest interactions with multiple biological pathways, making it a versatile candidate for drug discovery. Researchers have been particularly interested in its potential as an intermediate in the synthesis of protease inhibitors, which are critical in treating inflammatory and infectious diseases.

The use of computational modeling has been instrumental in understanding the binding interactions of this compound with biological targets. Molecular docking studies have revealed that 2-cyclobutyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid can effectively bind to specific enzymes and receptors, modulating their activity. These insights have guided further modifications to enhance its pharmacological profile. For instance, optimizing the fluoren-9-ylmethoxycarbonyl group has led to improved binding affinities and reduced off-target effects.

The role of fluoren derivatives in medicinal chemistry cannot be overstated. Their unique electronic properties make them excellent probes for studying protein-ligand interactions. In addition to their use as intermediates in drug synthesis, they have also been employed in diagnostic imaging due to their high photophysical properties. The incorporation of such groups into bioactive molecules like 2-cyclobutyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid opens up new avenues for therapeutic intervention.

Recent advancements in biocatalysis have also influenced the synthesis of this compound. Enzymatic approaches offer a sustainable alternative to traditional synthetic methods, reducing waste and improving yields. Researchers have explored enzymatic cascades for constructing complex motifs within this molecule, demonstrating the growing importance of green chemistry principles in pharmaceutical development.

The potential applications of CAS No 2171429-13 extend beyond traditional drug discovery. Its structural features make it an attractive candidate for developing novel materials with applications in biotechnology and nanomedicine. For instance, its ability to interact with biological membranes suggests potential uses in drug delivery systems designed to enhance cellular uptake and reduce toxicity.

In conclusion, CAS No 2171429 represents a significant advancement in pharmaceutical chemistry. Its intricate structure and versatile functionalities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in addressing complex diseases.